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Introduction
Lasalocid, a divalent carboxylic ionophore antibiotic derived from Streptomyces lasaliensis, is

a widely utilized agent in veterinary medicine, primarily for the control of coccidiosis in poultry

and cattle. Its efficacy extends to other parasites, making it a subject of ongoing research in

veterinary parasitology. This document provides detailed application notes, experimental

protocols, and a summary of quantitative data to guide researchers in the utilization of

Lasalocid for in vitro and in vivo studies.

Mechanism of Action
Lasalocid functions as an ionophore, a lipid-soluble molecule that facilitates the transport of

cations across biological membranes. Specifically, it forms a stable complex with divalent

cations such as calcium (Ca²⁺) and monovalent cations like sodium (Na⁺) and potassium (K⁺).

This action disrupts the natural ion gradients maintained by the parasite's cell membrane. The

influx of these ions, particularly Na⁺, leads to an osmotic imbalance, causing the parasite to

swell and ultimately lyse.[1][2][3][4] This disruption of ionic homeostasis is the primary

mechanism of its antiparasitic activity.[1][3]
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The following diagram illustrates the proposed signaling pathway for Lasalocid-induced cell

death in veterinary parasites.
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Parasite Preparation

Treatment

Viability Assessment

1. Oocyst Collection
(from feces)

2. Oocyst Purification
(Flotation & Washing)

3. Sporulation
(2.5% K₂Cr₂O₇)

4. Excystation
(Trypsin, Taurocholic acid)

5. Sporozoite Purification
(DE-52 cellulose column)

7. Incubate Sporozoites with Lasalocid
(e.g., 1-2 hours at 41°C)

6. Prepare Lasalocid Solutions
(in DMSO, then media)

8. Viability Staining
(e.g., Propidium Iodide)

9. Fluorescence Microscopy
or Flow Cytometry

10. Data Analysis
(% Viability vs. Control)
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Experimental Setup

Treatment and Infection

Monitoring and Data Collection

Data Analysis

1. Acquire Day-Old Broiler Chicks

2. House in Floor Pens
(Clean litter)

3. Randomize into Treatment Groups

4. Acclimatization Period
(e.g., 14 days)

5. Provide Medicated Feed
(with specified Lasalocid ppm)

6. Oral Inoculation with Sporulated
Eimeria Oocysts

Begin feed 24h prior to infection

7. Monitor Body Weight
& Feed Intake

8. Observe Clinical Signs
(Mortality, Droppings) 9. Collect Fecal Samples 11. Post-mortem Lesion Scoring

(e.g., 6-7 days post-infection)

12. Statistical Analysis
(ANOVA, t-test)

10. Oocyst Counting
(McMaster Technique)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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